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Compound of Interest

Compound Name: 4-Ethyl-2-methoxyphenol-d2

Cat. No.: B12385831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Comprehensive safety and technical data specifically for 4-Ethyl-2-
methoxyphenol-d2 is limited. The information presented in this guide is primarily based on the

non-deuterated analogue, 4-Ethyl-2-methoxyphenol (also known as 4-Ethylguaiacol), and

should be used as a reference. It is crucial to consult the specific safety data sheet (SDS)

provided by the supplier for the deuterated compound before handling.

Section 1: Introduction and Applications
4-Ethyl-2-methoxyphenol-d2 is the deuterated form of 4-Ethyl-2-methoxyphenol.[1] The

primary application of deuterated compounds like this is as internal standards for quantitative

analysis by methods such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid

Chromatography-Mass Spectrometry (LC-MS).[1] They can also be used as tracers in

metabolic studies.[1] The non-deuterated form, 4-Ethyl-2-methoxyphenol, is a phenolic

compound found in various foods and beverages and is known for its smoky and spicy aroma.

[2][3]

Section 2: Physical and Chemical Properties
The physical and chemical properties of 4-Ethyl-2-methoxyphenol-d2 are expected to be very

similar to its non-deuterated counterpart. The following table summarizes the key properties of

4-Ethyl-2-methoxyphenol.
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Property Value Source

Molecular Formula C₉H₁₂O₂ [3][4][5]

Molecular Weight 152.19 g/mol [5][6][7]

Appearance Colorless to light yellow liquid [4][5][6][8]

Melting Point 15 °C (59 °F) [2][3][5][6][8]

Boiling Point 234 - 236 °C (453 - 457 °F) [2][6][8]

Density 1.058 - 1.063 g/mL at 25 °C [2][5][6]

Flash Point 107 - 108 °C (224 - 226 °F) [5][6][8]

Solubility
Slightly soluble in water;

miscible in oil and ethanol
[4]

CAS Number 2785-89-9 [5][6][7][8]

Section 3: Hazard Identification and Safety
The hazard profile for 4-Ethyl-2-methoxyphenol-d2 is anticipated to be consistent with the

non-deuterated form. The following table summarizes the GHS hazard classifications for 4-

Ethyl-2-methoxyphenol.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

Source:[5][6][9][10]
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Section 4: Experimental Protocols
While specific experimental protocols for 4-Ethyl-2-methoxyphenol-d2 are not readily

available, a general workflow for its use as an internal standard in a quantitative LC-MS

analysis is described below.

General Workflow for Use as an Internal Standard in LC-MS Analysis
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Sample and Standard Preparation

LC-MS Analysis

Data Processing

Biological Sample
(e.g., plasma, urine)

Sample Extraction

Prepare Stock Solution of
4-Ethyl-2-methoxyphenol-d2

Prepare Calibration Standards
(analyte + internal standard)

Prepare Quality Control Samples
(analyte + internal standard)

LC Separation
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MS Detection

Peak Integration

Calculate Peak Area Ratio
(Analyte / Internal Standard)
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Quantify Analyte in Samples

For Samples
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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